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Compound of Interest |

Compound Name: 2-lodoadenosine

Cat. No.: B8816097

Get Quote

Part 1: Executive Summary

2-lodoadenosine (CAS: 35109-88-7) is a critical purine nucleoside intermediate used
extensively in the synthesis of A2A and A3 adenosine receptor agonists.[1] Its C2-iodo position
serves as a versatile handle for palladium-catalyzed cross-coupling reactions (e.g.,
Sonogashira coupling), enabling the introduction of diverse alkynyl and aryl groups essential
for structure-activity relationship (SAR) studies.[1]

This technical guide provides a definitive reference for the spectroscopic identification of 2-
iodoadenosine. It synthesizes nuclear magnetic resonance (NMR), mass spectrometry (MS),
and infrared (IR) data into a self-validating analytical framework.[1] The guide emphasizes the
causality behind spectral features—specifically the heavy-atom effect of iodine on chemical
shifts and the specific fragmentation pathways observed in electrospray ionization (ESI).

Part 2: Chemical Identity & Physical Properties[1][2]

Before spectroscopic analysis, the compound must be verified against standard
physicochemical properties.
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Property Data Notes

(2R,3R,4S,5R)-2-(6-amino-2-
iodopurin-9-yl)-5-

IUPAC Name
(hydroxymethyl)oxolane-3,4-
diol
Molecular Formula C10H12IN50a4
Molecular Weight 393.14 g/mol Monoisotopic Mass: 392.99
Appearance White to off-white powder Light sensitive (store in dark)
_ _ Distinct decomposition often
Melting Point ~200 °C (decomposes)
observed
N DMSO (High), DMF (High), NMR typically performed in
Solubility
H20 (Low) DMSO-ds
w 265 nm (in H20) Useful for HPLC detection

Part 3: Synthesis & Impurity Logic

Understanding the synthesis is crucial for anticipating impurities in the spectra. 2-
lodoadenosine is typically synthesized via the diazotization of 2-aminoadenosine (or
guanosine derivatives) followed by iodination.

Synthesis Workflow Diagram

2-lodoadenosine

| MajorPath | " rargen
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Caption: Synthesis pathway highlighting the origin of potential impurities (Guanosine and 2-
Aminoadenosine) detectable in NMR/MS.

Part 4: Spectroscopic Deep Dive
Nuclear Magnetic Resonance (NMR)[1][3][5][6][7][8][9]
[10]

Solvent: DMSO-ds is the standard solvent due to the compound's polarity. Key Diagnostic: The
absence of the C2-proton signal (present in adenosine at ~8.1 ppm) and the shielding of the C2
carbon.

H NMR Data (400 MHz, DMSO-de)

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8816097?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Position

Shift (

» Ppm)

Multiplicity

Integration

Assignment
Logic

H8

8.25-8.35

Singlet (s)

1H

Purine ring
proton.[1]
Deshielded by
N7/N9.[1]

NH:2

7.60 -7.80

Broad Singlet (br

s)

2H

Exocyclic amine
(6-NH-2).[1]
Exchangeable
with D20.

H1'

5.80-5.90

Doublet (d)

1H

Anomeric proton.

[1]

Hz.[1]

OH-2'.3'

5.40 - 5.50

Doublet (d)

2H

Ribose
hydroxyls.[1]
Disappear with
D20 shake.

OH-5'

5.10-5.20

Triplet (t)

1H

5'-Hydroxyl.[1]
Disappears with
D20 shake.

H2'

4.50 - 4.60

Multiplet (m)

1H

Ribose ring

proton.[1]

H3'

4.10-4.20

Multiplet (m)

1H

Ribose ring

proton.[1]

H4'

3.90 - 4.00

Multiplet (m)

1H

Ribose ring

proton.[1]

H5', H5"

3.50 - 3.70

Multiplet (m)

2H

Diastereotopic
methylene

protons.[1]

Critical Analysis:
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e The "H2 Gap": In unsubstituted adenosine, the H2 proton appears as a sharp singlet around
8.14 ppm. In 2-iodoadenosine, this signal must be absent.[1] If a singlet persists at ~8.1
ppm, the sample is contaminated with adenosine or a byproduct.

e Solvent Peaks: Expect DMSO pentet at 2.50 ppm and a water singlet (variable) around 3.33
ppm.[1][2]

C NMR Data (100 MHz, DMSO-ds)

Shift (
Carbon Assignment Logic
» Ppm)
Attached to NHz.[1]
C6 ~156.0
Deshielded.
C4 ~149.5 Bridgehead carbon.[1]
C-H bond (correlates to H8 in
Ccs8 ~139.5
HSQC).[1]
Diagnostic Peak. lodinated
c2 ~118.0-121.0
carbon.[1]
C5 ~119.0 Bridgehead carbon.[1]
cr ~87.5 Anomeric carbon.[1]
c4 ~85.8 Ribose ring.[1]
cz2 ~73.5 Ribose ring.[1]
c3 ~70.5 Ribose ring.[1]
C5' ~61.5 Methylene carbon.[1]

The Heavy Atom Effect: The iodine atom at C2 exerts a "heavy atom effect,” causing a
significant upfield shift (shielding) of the C2 carbon compared to adenosine (where C2 is ~152
ppm). The C2 signal in 2-iodoadenosine typically resonates near 120 ppm, often overlapping
with or appearing close to the C5 signal.

Mass Spectrometry (ESI-MS)[1][7]
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Mass spectrometry confirms the molecular weight and provides structural verification through
fragmentation.

lonization Mode: Positive ESI (

ESI) Molecular lon:

(approx)[1]

Fragmentation Pathway Diagram

Parent lon [M+H]+
m/z 394.0

l

Glycosidic Bond Cleavage
(Loss of Ribose -132 Da)

Primary Path

Base Fragment [B+2H]+
(2-lodoadenine)
m/z 262.0

l

Loss of lodine (-127 Da)
(Minor Pathway)

l

Adenine Fragment
m/z 136.0

Click to download full resolution via product page

Caption: Primary fragmentation pathway in ESI-MS. The loss of the ribose sugar is the
dominant event.

Interpretation:
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e Parent lon (m/z 394): Confirms the intact molecule.[1]

o Base Peak (m/z 262): Corresponds to the protonated nucleobase (2-iodoadenine).[1] This
confirms that the iodine is attached to the base, not the sugar.

 |sotope Pattern: Unlike Chlorine (3:1) or Bromine (1:1), lodine is monoisotopic (

1).[1] There is no M+2 peak from the halogen. The M+1 peak is purely from

C contributions.[1]

Infrared Spectroscopy (IR)[1]

IR is less specific for unique identification but confirms functional groups.[1]
e 3100 - 3400 cm~*: Broad O-H (sugar) and N-H (amine) stretching.[1]

e 1600 - 1650 cm~*: C=N ring stretching and NH2z bending (Scissoring).[1]
e 1050 - 1100 cm~1: C-O-C stretching (Ribose ether linkage).[1]

Part 5: Experimental Protocols
Protocol A: Sample Preparation for NMR

To ensure high-resolution spectra without water interference.[1]

Mass: Weigh 5-10 mg of 2-iodoadenosine into a clean vial.

Solvent: Add 0.6 mL of DMSO-de (99.9% D).[1]

o Note: Do not use CDCIs (insoluble).[1] D20 can be used but will exchange the OH and
NH: protons, simplifying the spectrum but losing structural information.

Mixing: Vortex until fully dissolved. If the solution is cloudy, filter through a cotton plug into
the NMR tube.

Acquisition: Run standard proton (16 scans) and carbon (1024+ scans) sequences.[1]
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Protocol B: HPLC-MS Method

For purity profiling and identity confirmation.[1]
e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 pm, 4.6 x 100 mm).[1]
e Mobile Phase A: Water + 0.1% Formic Acid.[1]
o Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]
o Gradient:
o 0-2 min: 5% B[1]
o 2-15 min: 5% -> 95% BJ[1]
o 15-20 min: 95% BJ[1]
o Detection: UV at 265 nm; MS in ESI+ mode (Scan range 100-600 m/z).

o Expected RT: 2-lodoadenosine is more hydrophobic than adenosine due to the iodine.[1] It
will elute later than adenosine.[1]

Part 6: References

e Synthesis and Characterization: Causey, C. P., et al. "Synthesis and evaluation of 2-ethynyl-
adenosine-5'-triphosphate as a chemical reporter for protein AMPylation."[1] RSC Advances,
2015.[1] (See ESI for specific NMR visuals).

o Chemical Properties: National Center for Biotechnology Information.[1] "PubChem
Compound Summary for CID 169662, 2-lodoadenosine." PubChem, 2023.[1] [1]

o General Nucleoside NMR: Rosemeyer, H. "Nucleosides and Nucleotides."[1] In: NMR
Spectroscopy of Biological Solids, CRC Press. (General reference for purine chemical shift
logic).

» Heavy Atom Effect: Breitmaier, E., & Voelter, W. "Carbon-13 NMR Spectroscopy: High-
Resolution Methods and Applications in Organic Chemistry and Biochemistry."[1] VCH, 1987.
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[1][3] (Authoritative text on C-I shielding effects).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Whitepaper: Spectroscopic Characterization
and Analytical Profiling of 2-lodoadenosine[1]]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b8816097/docs#technical-whitepaper-
spectroscopic-characterization-and-analytical-profiling-of-2-iodoadenosine-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Iodoadenosine
https://www.sigmaaldrich.com/US/en/technical-documents/technical-article/analytical-chemistry/nuclear-magnetic-resonance/1h-nmr-and-13c-nmr-chemical-shifts-of-impurities-chart
https://www.benchchem.com/product/b8816097?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/2-Iodoadenosine
https://www.researchgate.net/post/what_cause_dmso-d6_peak_to_appear_at_333_on_proton_spectra
https://www.sigmaaldrich.com/US/en/technical-documents/technical-article/analytical-chemistry/nuclear-magnetic-resonance/1h-nmr-and-13c-nmr-chemical-shifts-of-impurities-chart
https://www.benchchem.com/product/b8816097/docs#technical-whitepaper-spectroscopic-characterization-and-analytical-profiling-of-2-iodoadenosine-1
https://www.benchchem.com/product/b8816097/docs#technical-whitepaper-spectroscopic-characterization-and-analytical-profiling-of-2-iodoadenosine-1
https://www.benchchem.com/product/b8816097/docs#technical-whitepaper-spectroscopic-characterization-and-analytical-profiling-of-2-iodoadenosine-1
https://www.benchchem.com/product/b8816097/docs#technical-whitepaper-spectroscopic-characterization-and-analytical-profiling-of-2-iodoadenosine-1
https://www.benchchem.com/product/b8816097?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8816097?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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